Cas no 347851-89-2 (Propanoic acid, 2-bromo-2-methyl-, 2,3-dihydroxypropyl ester)

• Product Name: Propanoic acid, 2-bromo-2-methyl-, 2,3-dihydroxypropyl ester
• CAS No: 347851-89-2
• MF: C₇H₁₃BrO₄
• MW: 241.079722166061
• CID: 1466571
• Update Time: 2024-08-24

Propanoic acid, 2-bromo-2-methyl-, 2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-bromo-2-methyl-, 2,3-dihydroxypropyl ester

• Inchi： 1S/C7H13BrO4/c1-7(2,8)6(11)12-4-5(10)3-9/h5,9-10H,3-4H2,1-2H3
• InChI Key： ISRGEMWGIQJUKY-UHFFFAOYSA-N
• SMILES： C(OCC(O)CO)(=O)C(Br)(C)C

Computed Properties

• Exact Mass: 239.99969

Experimental Properties

• Density: 1.543±0.06 g/cm3(Predicted)
• Boiling Point: 330.5±27.0 °C(Predicted)
• PSA: 66.76
• pka: 13.09±0.20(Predicted)